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Compound of Interest

Compound Name: 2-Chlorobutyronitrile

CAS No.: 4158-37-6

Cat. No.: B1266592

Get Quote

Introduction & Structural Context
2-Chlorobutyronitrile (CAS: 1615-58-3) is a pivotal intermediate in the synthesis of

agrochemicals and pharmaceutical precursors.[1] Structurally, it features a chiral center at the

-position, flanked by a nitrile group (electron-withdrawing) and a chlorine atom (electron-
withdrawing/heavy atom).[1] This unique electronic environment creates distinct spectroscopic
signatures essential for purity verification and structural elucidation.[1]

This guide provides a comprehensive analysis of the spectroscopic data (NMR, IR, MS) for 2-
chlorobutyronitrile, supported by mechanistic insights into fragmentation and signal origins.

Physical Properties Overview
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Property Value Note

Formula

Molecular Weight 103.55 g/mol

Boiling Point ~140-145 °C Estimated based on homologs

Density ~1.05 g/mL

Appearance Colorless to pale yellow liquid Pungent odor

Synthesis & Sample Preparation
To understand potential impurities in spectroscopic data, one must recognize the synthetic

origin. The most common route involves the

-chlorination of butyronitrile.

Synthesis Workflow (Graphviz Diagram)
The following diagram outlines the primary synthesis route and potential by-products that may

appear as impurities (e.g., unreacted butyronitrile or dichlorinated species).
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Figure 1: Synthetic pathway for 2-chlorobutyronitrile via

-chlorination, highlighting critical purification steps to avoid polychlorinated impurities.
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Mass Spectrometry (MS) Analysis
Mass spectrometry provides the most definitive confirmation of the halogen presence due to

the unique isotopic abundance of Chlorine (

:

).

Key Fragmentation Patterns (EI, 70 eV)
The mass spectrum is dominated by the stability of the carbocations formed after the loss of

the halogen or the cyano group.

m/z Value Ion Identity
Relative
Abundance

Interpretation

103
(

)

Moderate Molecular ion.[1]

105
(

)

~33% of M+

Diagnostic: Confirms

presence of 1

Chlorine atom.

68 High

Loss of Chlorine

radical; formation of

butanenitrile cation.[1]

76 Low

Loss of Hydrogen

Cyanide

(Rearrangement).[1]

41 Base Peak

Allyl cation formed

after loss of Cl and

CN.

27 Moderate
Fragmentation of the

nitrile group.
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Fragmentation Pathway Diagram
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Figure 2: Proposed fragmentation pathway under Electron Impact (EI) ionization.

Infrared (IR) Spectroscopy
The IR spectrum of 2-chlorobutyronitrile is characterized by the sharp, distinct nitrile stretch

and the fingerprint C-Cl bands.[1]

Diagnostic Absorption Bands
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Wavenumber (

)
Vibration Mode Intensity Notes

2245 - 2255 Stretch Medium/Sharp

Primary ID:

Characteristic of

aliphatic nitriles.

Shifted slightly due to

-Cl.

2940 - 2980 Stretch (Alkyl) Strong

Asymmetric/Symmetri

c stretching of

and

.

1450 - 1465 Bend (Scissoring) Medium

Typical

methylene/methyl

deformation.

730 - 780 Stretch Medium
Fingerprint: Confirms

alkyl chloride.[1]

Technical Insight: The electron-withdrawing effect of the chlorine atom at the

-position may cause a slight blue shift (higher wavenumber) in the nitrile peak compared to
unsubstituted butyronitrile (~2240

).[1]

Nuclear Magnetic Resonance (NMR)
NMR provides the stereochemical and connectivity data.[2] The molecule is chiral, but in an

achiral solvent, enantiomers are indistinguishable.

NMR Data (300 MHz, )
The spectrum displays a classic ethyl group pattern coupled to a methine proton.
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Shift (

, ppm)
Multiplicity Integration Assignment

Coupling (

)

4.35 Triplet (t) 1H
H-2 (

-methine)
Hz

1.95 - 2.05 Multiplet (m) 2H
H-3 (

-methylene)

Complex splitting

due to chirality

1.12 Triplet (t) 3H
H-4 (

-methyl)
Hz

Mechanistic Note: The H-2 proton is significantly deshielded (shifted downfield to ~4.35 ppm)

due to the cumulative inductive effects of both the Nitrile (

) and Chlorine (

) groups attached to the same carbon.

NMR Data (75 MHz, )
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Shift (

, ppm)
Carbon Type Assignment

117.5 Quaternary (C)
C-1 (Nitrile

)

48.2 Methine (CH)

C-2 (

-carbon,

)

29.5
Methylene (

)

C-3 (

-carbon)

10.8
Methyl (

)

C-4 (

-carbon)

Experimental Protocols
To ensure data reproducibility (Trustworthiness), follow these standardized protocols.

Protocol 1: Sample Preparation for NMR[1]
Solvent Selection: Use Deuterated Chloroform (

) with 0.03% TMS as an internal standard.[1]

Concentration: Dissolve ~10-15 mg of 2-chlorobutyronitrile in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove particulate impurities (e.g.,

dust or polymer residues).

Acquisition:

1H: 16 scans, 2 second relaxation delay.

13C: 256-512 scans, proton-decoupled mode.[1]
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Protocol 2: IR Analysis (ATR Method)
Cleaning: Clean the Diamond/ZnSe crystal with isopropanol and ensure the background

spectrum is flat.

Application: Apply 1 drop of neat liquid 2-chlorobutyronitrile directly onto the crystal.[1]

Measurement: Scan from 4000 to 600

with a resolution of 4

.

Cleaning (Post): Immediately clean the crystal; nitriles can be corrosive to some IR

components over time.

References
National Institute of Standards and Technology (NIST).Mass Spectrum of Butanenitrile, 2-

chloro-. NIST Chemistry WebBook.[1] Available at: [Link]

Doc Brown's Chemistry.Mass spectrometry fragmentation patterns of halogenoalkanes.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US20040192958A1 - Process for preparing derivatives of 4-halobutyraldehyde - Google
Patents [patents.google.com]

2. ucl.ac.uk [ucl.ac.uk]

To cite this document: BenchChem. [Technical Deep Dive: Spectroscopic Characterization of
2-Chlorobutyronitrile]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1266592/docs?utm_src=pdf-body#technical-deep-dive-spectroscopic-characterization-of-2-chlorobutyronitrile
https://patents.google.com/patent/US20040192958A1/en
https://patents.google.com/patent/US20040192958A1/en
https://webbook.nist.gov/chemistry
http://www.docbrown.info/
https://www.benchchem.com/product/b1266592?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US20040192958A1/en
https://patents.google.com/patent/US20040192958A1/en
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
https://www.benchchem.com/product/b1266592/docs#technical-deep-dive-spectroscopic-characterization-of-2-chlorobutyronitrile
https://www.benchchem.com/product/b1266592/docs#technical-deep-dive-spectroscopic-characterization-of-2-chlorobutyronitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1266592/docs#technical-deep-dive-spectroscopic-
characterization-of-2-chlorobutyronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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